Cas no 656834-87-6 (Acetamide, N-(2-bromo-4-chloro-6-methylphenyl)-)

• Product Name: Acetamide, N-(2-bromo-4-chloro-6-methylphenyl)-
• CAS No: 656834-87-6
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 1692782
• PubChem ID: 85931879
• Update Time: 2025-04-21

Acetamide, N-(2-bromo-4-chloro-6-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-bromo-4-chloro-6-methylphenyl)-
• 656834-87-6
• N-(2-bromo-4-chloro-6-methylphenyl)acetamide
• DTXSID201256616

• Inchi： 1S/C9H9BrClNO/c1-5-3-7(11)4-8(10)9(5)12-6(2)13/h3-4H,1-2H3,(H,12,13)
• InChI Key： UQNIILJENDYPJW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1NC(C)=O)Cl

Computed Properties

• Exact Mass: 260.95567
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1